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Compound of Interest

Compound Name: Glycidyl Stearate-d5

CAS No.: 1346598-19-3

Cat. No.: B585306 Get Quote

In the landscape of modern analytical chemistry, particularly within the realms of food safety,

environmental monitoring, and drug development, the demand for accuracy and precision is

paramount. The quantification of trace-level compounds in complex matrices is fraught with

challenges, including sample loss during preparation and signal suppression or enhancement

in mass spectrometry (matrix effects). The use of stable isotope-labeled internal standards

represents the gold standard for mitigating these issues. Glycidyl Stearate-d5 is a deuterium-

labeled version of Glycidyl Stearate, a compound of significant toxicological interest.[1] This

guide provides a comprehensive overview of Glycidyl Stearate-d5, detailing its chemical

identity, the rationale for its use, its primary application in quantitative analysis, and the

necessary protocols for its effective implementation.

Chemical Identity and Physicochemical Properties
Glycidyl Stearate-d5 is specifically designed to be chemically identical to its unlabeled

counterpart but with a distinct mass, allowing it to be differentiated by a mass spectrometer.

The five deuterium atoms are strategically placed on the glycidyl moiety, the most reactive part

of the molecule and the portion most likely to be conserved across fragmentation pathways in

mass spectrometry.
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Identifier Value Source

IUPAC Name
(oxiran-2-yl-d3)methyl-d2

stearate
[2]

CAS Number 1346598-19-3 [2][3][4]

Molecular Formula C₂₁H₃₅D₅O₃ [2][3][4]

Molecular Weight 345.57 g/mol [3][4]

Common Synonyms

Glycidyl Octadecanoate-d5,

Stearic Acid glycidyl ester-d5,

[Dideuterio-(2,3,3-

trideuteriooxiran-2-yl)methyl]

octadecanoate

[2][5]

Physicochemical Data
Property Value Source

Physical State Solid [2][5]

Purity
Typically ≥99% deuterated

forms (d₁-d₅)
[2][5]

Solubility
Soluble in Chloroform,

Methanol
[2]

Storage -20°C, Freezer [2][5]

The Principle of Stable Isotope Dilution Analysis
(SIDA)
The primary function of Glycidyl Stearate-d5 is to serve as an internal standard in Stable

Isotope Dilution Analysis (SIDA), a powerful technique for quantitative mass spectrometry.[1][2]

The core principle is to add a known quantity of the labeled standard to the sample at the

earliest stage of preparation. Because the labeled standard has virtually identical

physicochemical properties to the native analyte, it experiences the same losses during

extraction, cleanup, and derivatization, and is subject to the same matrix effects during
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ionization. By measuring the ratio of the signal from the native analyte to that of the labeled

standard, one can calculate the concentration of the native analyte with high accuracy, as the

ratio remains constant regardless of sample loss or signal fluctuation.
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Caption: Generalized synthesis pathway for Glycidyl Stearate-d5.

Core Application: Analysis of Glycidyl Esters in
Edible Oils
Glycidyl esters (GEs) are process-induced contaminants formed primarily during the high-

temperature deodorization step of edible oil refining. [6]Their significance lies in their hydrolysis

within the gastrointestinal tract to free glycidol, a compound classified by the International

Agency for Research on Cancer (IARC) as "probably carcinogenic to humans" (Group 2A).
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[6]Consequently, regulatory bodies worldwide have set maximum limits for GEs in food

products, necessitating robust and accurate analytical methods for their quantification.

Experimental Protocol: LC-MS/MS Quantification of GEs
using Glycidyl Stearate-d5
This protocol outlines a validated method for the direct analysis of GEs in edible oils using

SIDA with LC-MS/MS. [6] 1. Materials and Reagents:

Edible oil sample

Glycidyl Stearate-d5 internal standard solution (in a suitable solvent like ethyl acetate)

Solvents: n-Hexane, Ethyl Acetate, Acetone, Methanol (all HPLC or LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18 or Silica)

2. Sample Preparation:

Accurately weigh approximately 10-100 mg of the oil sample into a centrifuge tube.

Dissolve the sample in 1 mL of n-Hexane/Ethyl Acetate (e.g., 80:20, v/v).

Spiking: Add a precise volume of the Glycidyl Stearate-d5 internal standard solution to the

dissolved sample. The amount should be chosen to yield a concentration similar to the

expected analyte concentration.

Vortex the mixture for 1 minute to ensure homogeneity.

SPE Cleanup (if required for matrix removal):

Condition an SPE cartridge (e.g., Silica) with n-Hexane.

Load the sample onto the cartridge.

Wash the cartridge with n-Hexane to remove nonpolar interferences (e.g., triglycerides).
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Elute the target glycidyl esters with a more polar solvent mixture, such as n-Hexane/Ethyl

Acetate or pure Ethyl Acetate. [6]6. Evaporate the eluate to dryness under a gentle stream

of nitrogen.

Reconstitute the dried extract in a known volume (e.g., 250-500 µL) of the initial mobile

phase (e.g., Methanol/Isopropanol, 1:1, v/v) for LC-MS/MS analysis. [6] 3. Instrumental

Analysis (LC-MS/MS):

LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

Mobile Phase: A gradient of solvents such as methanol, acetonitrile, and water is often used.

[6]A common starting point is 100% Methanol.

Injection Volume: 5-15 µL. [6]* Mass Spectrometer: Triple quadrupole (QqQ) mass

spectrometer.

Ionization Source: Electrospray Ionization (ESI) in positive mode or Atmospheric Pressure

Chemical Ionization (APCI). [6]* Acquisition Mode: Multiple Reaction Monitoring (MRM) to

monitor specific precursor-to-product ion transitions for each GE analyte and the internal

standard.

Data Presentation: Example MRM Transitions
The power of MRM lies in its specificity. By monitoring a specific fragmentation, interferences

are minimized. The transitions for Glycidyl Stearate-d5 will be shifted by 5 Da compared to the

native compound.

Compound Precursor Ion (m/z) Product Ion (m/z) Purpose

Glycidyl Stearate [M+NH₄]⁺ or [M+H]⁺ Specific fragment Quantification

Glycidyl Stearate [M+NH₄]⁺ or [M+H]⁺ Second fragment Confirmation

Glycidyl Stearate-d5
[M+5+NH₄]⁺ or

[M+5+H]⁺

Corresponding

fragment
Internal Standard

Glycidyl Palmitate [M+NH₄]⁺ or [M+H]⁺ Specific fragment Analyte 2

Glycidyl Oleate [M+NH₄]⁺ or [M+H]⁺ Specific fragment Analyte 3
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Safety and Toxicological Considerations
While Glycidyl Stearate-d5 is primarily used in small quantities as an analytical standard, it is

crucial to handle it with care, informed by the toxicology of its unlabeled analog and related

compounds.

Carcinogenicity: The unlabeled Glycidyl Stearate has been shown to induce tumors in mice

in some studies. [2]However, IARC classifies it in Group 3 ("Not classifiable as to its

carcinogenicity to humans") due to limited evidence. [7]The primary health concern stems

from the potential hydrolysis of glycidyl esters to free glycidol, which is an IARC Group 2A

carcinogen ("probably carcinogenic to humans"). [6]* Handling: Standard laboratory personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling the compound. All work should be performed in a well-ventilated area or a

fume hood. Refer to the specific Safety Data Sheet (SDS) provided by the supplier for

detailed handling and disposal information. [5]

Conclusion
Glycidyl Stearate-d5 is more than just a deuterated molecule; it is a critical enabling tool for

ensuring scientific and regulatory compliance. Its role as an internal standard in Stable Isotope

Dilution Analysis provides the accuracy and reliability required for the challenging task of

quantifying trace-level contaminants like glycidyl esters in complex matrices. For researchers

and analytical scientists in food safety, environmental science, and drug development, a

thorough understanding of its application and the principles behind it is essential for generating

data that is not only precise but also defensible and trustworthy.

References
Pharmaffiliates. (n.d.). Glycidyl Stearate-d5. Retrieved February 5, 2026, from [Link]

Chemsrc. (n.d.). Glycidyl stearate. Retrieved February 5, 2026, from [Link]

Google Patents. (1962). Synthesis of glycidyl esters.

Axios Research. (n.d.). Glycidyl Stearate-d5. Retrieved February 5, 2026, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b585306?utm_src=pdf-body
https://www.caymanchem.com/product/36839/stearic-acid-glycidyl-ester-d5
https://pubchem.ncbi.nlm.nih.gov/compound/Glycidyl-stearate
https://pdf.benchchem.com/10828/Application_Note_Quantitative_Analysis_of_Glycidyl_Esters_in_Edible_Oils_by_LC_MS_MS_using_Glycidyl_Stearate_d5_Internal_Standard.pdf
https://www.larodan.com/product/glycidyl-stearate-d5/
https://www.benchchem.com/product/b585306?utm_src=pdf-body
https://www.benchchem.com/product/b585306?utm_src=pdf-body
https://www.pharmaffiliates.com/en/glycidyl-stearate-d5-1346598-19-3
https://www.chemsrc.com/en/cas/7460-84-6_1189445.html
https://www.benchchem.com/product/b585306?utm_src=pdf-body
https://axiosresearch.com/product/glycidyl-stearate-d5-cas-1346598-19-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 62642, Glycidyl stearate. Retrieved February 5, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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